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Introduction
CEP-28122 is a potent and selective, orally active inhibitor of Anaplastic Lymphoma Kinase

(ALK). In non-small cell lung cancer (NSCLC) harboring ALK rearrangements, the EML4-ALK

fusion protein drives oncogenic signaling, promoting cell proliferation and survival. CEP-28122
effectively inhibits ALK autophosphorylation, thereby blocking downstream signaling pathways

and inducing cytotoxicity in ALK-positive NSCLC cells. These application notes provide detailed

protocols for evaluating the efficacy of CEP-28122 in NSCLC cell lines.
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Cell Line Cancer Type ALK Status
IC50 (nM) -
Enzymatic

IC50 (nM) -
Cellular

N/A N/A Recombinant 1.9 N/A

Sup-M2
Anaplastic Large

Cell Lymphoma
NPM-ALK N/A 30

Karpas-299
Anaplastic Large

Cell Lymphoma
NPM-ALK N/A 30

NCI-H2228
Non-Small Cell

Lung Cancer
EML4-ALK N/A

Not explicitly

stated

NCI-H3122
Non-Small Cell

Lung Cancer
EML4-ALK N/A

Not explicitly

stated

Note: Specific cellular IC50 values for NSCLC cell lines were not explicitly available in the

searched literature. Researchers should determine these values empirically using the provided

cell viability protocol.

Table 2: Apoptosis Induction in H2228 NSCLC Cells with
CEP-28122

Treatment Concentration Duration (hours)
% Apoptotic Cells
(TMRM Staining)

CEP-28122 300 nM 24
Data for single agent

not provided

CEP-28122 + Gefitinib 300 nM + 1 µM 24
Increased compared

to single agents[1]

CEP-28122 +

Lapatinib
300 nM + 1 µM 24

Increased compared

to single agents[1]

Note: The available quantitative data for apoptosis is for combination treatments. A detailed

protocol is provided to enable researchers to generate quantitative data for CEP-28122 as a

single agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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